4-oxo Docosahexaenoic Acid
4-oxo Docosahexaenoic Acid
4-oxo Docosahexaenoic acid (4-oxo DHA) is a putative metabolite of DHA (Item No. 90310) with antiproliferative and PPARγ agonist activity. It inhibits the growth of several triple negative breast cancer cell lines (MCF-10F, trMCF, bsMCF, MDA-MB-231, and BT549) at 50-100 µM, however it increased proliferation of MCF-7 cells. 4-oxo DHA binds covalently to PPARγ and activates gene transcription in luciferase reporter assays and in dendritic cells with EC50 values of approximately 8-16 µM.
Brand Name:
Vulcanchem
CAS No.:
845673-74-7
VCID:
VC0163068
InChI:
InChI=1S/C22H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20-22(24)25/h3-4,6-7,9-10,12-13,15-18H,2,5,8,11,14,19-20H2,1H3,(H,24,25)/b4-3-,7-6-,10-9-,13-12-,16-15-,18-17+
SMILES:
CCC=CCC=CCC=CCC=CCC=CC=CC(=O)CCC(=O)O
Molecular Formula:
C22H30O3
Molecular Weight:
342.5 g/mol
4-oxo Docosahexaenoic Acid
CAS No.: 845673-74-7
Reference Standards
VCID: VC0163068
Molecular Formula: C22H30O3
Molecular Weight: 342.5 g/mol
| CAS No. | 845673-74-7 |
|---|---|
| Product Name | 4-oxo Docosahexaenoic Acid |
| Molecular Formula | C22H30O3 |
| Molecular Weight | 342.5 g/mol |
| IUPAC Name | (5E,7Z,10Z,13Z,16Z,19Z)-4-oxodocosa-5,7,10,13,16,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20-22(24)25/h3-4,6-7,9-10,12-13,15-18H,2,5,8,11,14,19-20H2,1H3,(H,24,25)/b4-3-,7-6-,10-9-,13-12-,16-15-,18-17+ |
| Standard InChIKey | UHNUULCIKILOHW-PQVBWYSWSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C=C\C(=O)CCC(=O)O |
| SMILES | CCC=CCC=CCC=CCC=CCC=CC=CC(=O)CCC(=O)O |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CC=CC(=O)CCC(=O)O |
| Description | 4-oxo Docosahexaenoic acid (4-oxo DHA) is a putative metabolite of DHA (Item No. 90310) with antiproliferative and PPARγ agonist activity. It inhibits the growth of several triple negative breast cancer cell lines (MCF-10F, trMCF, bsMCF, MDA-MB-231, and BT549) at 50-100 µM, however it increased proliferation of MCF-7 cells. 4-oxo DHA binds covalently to PPARγ and activates gene transcription in luciferase reporter assays and in dendritic cells with EC50 values of approximately 8-16 µM. |
| Synonyms | 4-oxo DHA |
| Reference | 1.Pogash, T.J.,El-Bayoumy, K.,Amin, S., et al. Oxidized derivative of docosahexaenoic acid preferentially inhibit cell proliferation in triple negative over luminal breast cancer cells. In Vitro Cell. Dev. Biol. Anim. 51(2), 121-127 (2015). |
| PubChem Compound | 24822699 |
| Last Modified | Nov 11 2021 |
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